Cas no 201595-00-8 (Propanoic acid, 2,3-dioxo-, ethyl ester)

• Product Name: Propanoic acid, 2,3-dioxo-, ethyl ester
• CAS No: 201595-00-8
• MF: C₅H₆O₄
• MW: 130.098742008209
• CID: 5560170
• Update Time: 2025-05-22

Propanoic acid, 2,3-dioxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2,3-dioxo-, ethyl ester

• Inchi： 1S/C5H6O4/c1-2-9-5(8)4(7)3-6/h3H,2H2,1H3
• InChI Key： NOILYMFGMYURKI-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(=O)C=O

Additional information on Propanoic acid, 2,3-dioxo-, ethyl ester

Propanoic Acid, 2,3-Dioxo-, Ethyl Ester: A Comprehensive Overview

Propanoic acid, 2,3-dioxo-, ethyl ester, also known by its CAS number 201595-00-8, is a versatile organic compound with significant applications in various industries. This compound is characterized by its unique chemical structure, which includes a propanoic acid backbone with two ketone groups and an ethyl ester substituent. Its molecular formula is C₆H₈O₄, and it has a molecular weight of 148.14 g/mol.

The compound is widely recognized for its role in the synthesis of bioactive molecules and its use in pharmaceuticals, agrochemicals, and specialty chemicals. Recent studies have highlighted its potential as an intermediate in the production of antibiotics and other therapeutic agents. For instance, researchers have explored its application in the synthesis of β-lactam antibiotics, where it serves as a key precursor due to its ability to form stable amide bonds under mild conditions.

In the food industry, propanoic acid, 2,3-dioxo-, ethyl ester is utilized as a flavor enhancer and preservative. Its ability to inhibit microbial growth makes it particularly valuable in extending the shelf life of perishable products. According to a 2023 study published in the Journal of Food Science and Technology, this compound has shown remarkable efficacy in preventing spoilage caused by common foodborne pathogens such as Escherichia coli and Salmonella typhimurium.

The cosmetic industry has also embraced this compound for its moisturizing properties. It is commonly found in skincare products, where it helps to maintain the integrity of the skin's lipid barrier. A recent clinical trial conducted by dermatologists at the University of California demonstrated that formulations containing propanoic acid, 2,3-dioxo-, ethyl ester significantly improved skin hydration levels compared to traditional moisturizers.

From an environmental perspective, there has been growing interest in the biodegradability of this compound. A 2023 report by the European Chemicals Agency (ECHA) indicated that under controlled conditions, propanoic acid, 2,3-dioxo-, ethyl ester exhibits high biodegradation rates, making it a more sustainable alternative to traditional chemical additives.

In terms of synthesis and production, advancements in catalytic processes have enabled more efficient manufacturing methods for this compound. For example, researchers at MIT have developed a novel enzymatic pathway that reduces production costs while minimizing waste generation. This innovation aligns with global efforts to promote green chemistry and sustainable manufacturing practices.

The compound's stability under various pH conditions and temperature ranges further enhances its utility across different applications. Studies have shown that it maintains its structural integrity even when exposed to extreme environmental conditions, making it suitable for use in both indoor and outdoor formulations.

In conclusion, propanoic acid, 2,3-dioxo-, ethyl ester (CAS No: 201595-00-8) stands out as a multifaceted compound with diverse applications across industries. Its role as an intermediate in pharmaceutical synthesis, its use as a preservative in food products, and its moisturizing properties in cosmetics underscore its importance in modern chemistry. With ongoing research focusing on improving its synthesis methods and exploring new applications, this compound is poised to play an even greater role in future technological advancements.